Cas no 105836-76-8 (4-(Carboxymethyl)cyclohexane-1-carboxylic acid)

4-(Carboxymethyl)cyclohexane-1-carboxylic acid structure
105836-76-8 structure
Product Name:4-(Carboxymethyl)cyclohexane-1-carboxylic acid
CAS No:105836-76-8
MF:C9H14O4
MW:186.205063343048
CID:4679135
Update Time:2023-08-14

4-(Carboxymethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Carboxymethyl)cyclohexanecarboxylic acid
    • 4-(carboxymethyl)cyclohexane-1-carboxylic acid
    • FCH1189888
    • BB 0262225
    • 4-(Carboxymethyl)cyclohexane-1-carboxylic acid
    • Inchi: 1S/C9H14O4/c10-8(11)5-6-1-3-7(4-2-6)9(12)13/h6-7H,1-5H2,(H,10,11)(H,12,13)
    • InChI Key: QGKVYFAUKUVYKF-UHFFFAOYSA-N
    • SMILES: OC(C1CCC(CC(=O)O)CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 204
  • Topological Polar Surface Area: 74.6

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 398.2±15.0 °C at 760 mmHg
  • Flash Point: 208.8±16.9 °C
  • Vapor Pressure: 0.0±2.0 mmHg at 25°C

4-(Carboxymethyl)cyclohexane-1-carboxylic acid Security Information

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